Cas no 432506-24-6 (1-Piperazineacetamide, N-(9-ethyl-9H-carbazol-3-yl)-4-(2-pyridinyl)-)

• Product Name: 1-Piperazineacetamide, N-(9-ethyl-9H-carbazol-3-yl)-4-(2-pyridinyl)-
• CAS No: 432506-24-6
• MF: C₂₅H₂₇N₅O
• MW: 413.5
• CID: 5519509
• PubChem ID: 4879597
• Update Time: 2026-03-10

1-Piperazineacetamide, N-(9-ethyl-9H-carbazol-3-yl)-4-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, N-(9-ethyl-9H-carbazol-3-yl)-4-(2-pyridinyl)-
• WAY-639889
• N-(9-Ethyl-9H-carbazol-3-yl)-2-(4-(pyridin-2-yl)piperazin-1-yl)acetamide
• SR-01000062219
• SR-01000062219-1
• SCHEMBL4726844
• WAY-639889?
• Z46218749
• AKOS001103250
• 432506-24-6
• G71290

• Inchi： 1S/C25H27N5O/c1-2-30-22-8-4-3-7-20(22)21-17-19(10-11-23(21)30)27-25(31)18-28-13-15-29(16-14-28)24-9-5-6-12-26-24/h3-12,17H,2,13-16,18H2,1H3,(H,27,31)
• InChI Key： YWVNRIAMBOCBRZ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC3C4=C(N(CC)C=3C=C2)C=CC=C4)=O)CCN(C2=NC=CC=C2)CC1

Computed Properties

• Exact Mass: 413.22156050g/mol
• Monoisotopic Mass: 413.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Solubility: DMSO: 82 mg/mL (198.30 mM);Ethanol: Insoluble
• Solubility: Water: Insoluble

Additional information on 1-Piperazineacetamide, N-(9-ethyl-9H-carbazol-3-yl)-4-(2-pyridinyl)-

Comprehensive Overview of 1-Piperazineacetamide, N-(9-ethyl-9H-carbazol-3-yl)-4-(2-pyridinyl)- (CAS No. 432506-24-6)

1-Piperazineacetamide, N-(9-ethyl-9H-carbazol-3-yl)-4-(2-pyridinyl)- (CAS No. 432506-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a piperazine core linked to a carbazole moiety and a pyridine ring, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 1-Piperazineacetamide, N-(9-ethyl-9H-carbazol-3-yl)-4-(2-pyridinyl)- has surged, driven by advancements in precision medicine and targeted therapy. This compound's molecular structure allows for selective binding to proteins involved in cell signaling pathways, a feature highly sought after in oncology and neurology research. Its carbazole component, in particular, is known for its fluorescence properties, which could be leveraged in bioimaging and diagnostic applications.

The synthesis of 1-Piperazineacetamide, N-(9-ethyl-9H-carbazol-3-yl)-4-(2-pyridinyl)- involves multi-step organic reactions, including amide coupling and aryl substitution. Its CAS No. 432506-24-6 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Given the growing interest in small-molecule therapeutics, this compound is frequently discussed in forums focusing on drug design and medicinal chemistry.

One of the most searched questions related to this compound is: "What are the potential therapeutic uses of 1-Piperazineacetamide derivatives?" Current studies suggest its applicability in treating neurodegenerative disorders and inflammatory conditions, owing to its ability to cross the blood-brain barrier and modulate cytokine production. Additionally, its pyridine ring enhances solubility, a critical factor in pharmacokinetic optimization.

From an industrial perspective, 1-Piperazineacetamide, N-(9-ethyl-9H-carbazol-3-yl)-4-(2-pyridinyl)- is often highlighted in discussions about green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve yield, aligning with global trends toward environmentally friendly manufacturing. Its structural complexity also makes it a candidate for computational chemistry studies, where molecular docking simulations predict its binding affinities.

In conclusion, 1-Piperazineacetamide, N-(9-ethyl-9H-carbazol-3-yl)-4-(2-pyridinyl)- (CAS No. 432506-24-6) represents a promising avenue for scientific exploration. Its multifunctional design bridges gaps between chemical biology and therapeutic innovation, addressing key challenges in modern drug development. As interest in personalized medicine grows, this compound's relevance is expected to rise, solidifying its place in the future of biomedical research.